NH2-Peg3-VC-pab-mmae

ADC conjugation DAR homogeneity site-specific bioconjugation

Achieving homogeneous DAR and avoiding maleimide instability remains a key ADC challenge. NH2-PEG3-VC-PAB-MMAE is the clinically validated solution (DP303c, Phase 3). - **Enzymatic conjugation**: Primary amine enables mTGase-mediated site-specific conjugation to IgG Q295 → stable amide bond, homogeneous DAR 2.0. - **Reduced aggregation**: Hydrophilic PEG3 spacer minimizes aggregation vs. MC-VC-PAB-MMAE; SEC-validated. - **Benchmark data**: Directly comparable to published DP303c PK/PD (HER2-positive solid tumors). - **Immediate supply**: Available for research; bulk quoting supported.

Molecular Formula C66H109N11O16
Molecular Weight 1312.6 g/mol
CAS No. 2641442-97-7
Cat. No. B15607830
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameNH2-Peg3-VC-pab-mmae
CAS2641442-97-7
Molecular FormulaC66H109N11O16
Molecular Weight1312.6 g/mol
Structural Identifiers
InChIInChI=1S/C66H109N11O16/c1-15-43(8)57(51(88-13)37-53(79)77-31-20-24-50(77)59(89-14)44(9)60(81)70-45(10)58(80)47-21-17-16-18-22-47)75(11)64(85)55(41(4)5)74-63(84)56(42(6)7)76(12)66(87)93-38-46-25-27-48(28-26-46)71-61(82)49(23-19-30-69-65(68)86)72-62(83)54(40(2)3)73-52(78)39-92-36-35-91-34-33-90-32-29-67/h16-18,21-22,25-28,40-45,49-51,54-59,80H,15,19-20,23-24,29-39,67H2,1-14H3,(H,70,81)(H,71,82)(H,72,83)(H,73,78)(H,74,84)(H3,68,69,86)/t43-,44+,45+,49-,50-,51+,54-,55-,56-,57-,58+,59+/m0/s1
InChIKeySYPOIZZFJAQIGW-ZJJSQSBRSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

NH2-PEG3-VC-PAB-MMAE: Drug-Linker Conjugate for ADC Synthesis


NH2-PEG3-VC-PAB-MMAE (CAS 2641442-97-7) is a drug-linker conjugate comprising the potent microtubule inhibitor monomethyl auristatin E (MMAE) attached to a cathepsin B-cleavable Val-Cit-PAB linker extended by a discrete triethylene glycol (PEG3) spacer and terminated with a primary amine (-NH2) functional group . With a molecular formula C66H109N11O16 and molecular weight 1312.64 g/mol, the compound exists as a white to off-white solid powder with a DMSO solubility of 90 mg/mL (68.56 mM) [1]. The terminal amine enables site-specific enzymatic conjugation via microbial transglutaminase (mTGase) to the Q295 residue of deglycosylated IgG antibodies, producing homogeneous antibody-drug conjugates (ADCs) with a precisely controlled drug-to-antibody ratio (DAR) of 2.0 [2]. This linker-payload is the core component of DP303c (trastuzumab envedotin), a HER2-targeted ADC currently in Phase 3 clinical development [3].

Terminal primary amine enables mTGase-mediated site-specific conjugation to antibody Q295
Yields homogeneous DAR 2.0 ADC constructs without detectable aggregation by SEC
PEG3 spacer provides hydrophilic shielding to reduce hydrophobicity-driven aggregation risk

NH2-PEG3-VC-PAB-MMAE: Uniqueness Over Generic VC-PAB-MMAE


Although the Val-Cit-PAB-MMAE warhead is shared across multiple linker-payload platforms, the identity of the spacer and terminal reactive group fundamentally dictates the achievable conjugation chemistry, DAR homogeneity, hydrophilicity, and resultant ADC pharmacokinetics. The established maleimidocaproyl-VC-PAB-MMAE (MC-VC-PAB-MMAE, vedotin) platform relies on thiol-maleimide conjugation to reduced interchain cysteines, producing heterogeneous mixtures with DAR 0-8 and an average near 4, while the inherent hydrophobicity of both the MC spacer and the MMAE payload restricts practical DAR to approximately 4 due to aggregation-driven rapid plasma clearance [1][2]. In contrast, NH2-PEG3-VC-PAB-MMAE replaces the hydrophobic MC spacer with a hydrophilic PEG3 chain and presents a primary amine for enzymatic, site-specific conjugation via mTGase. This yields homogeneous DAR 2.0 ADCs with no detectable aggregation by SEC, as demonstrated for DP303c [3]. The linker-payload is not interchangeable with MC-VC-PAB-MMAE, SC-VC-PAB-MMAE, or click-chemistry variants (N3-PEG3-VC-PAB-MMAE, DBCO-(PEG)3-VC-PAB-MMAE) without fundamentally altering the conjugation strategy, the achievable DAR, the pharmacokinetic profile, and ultimately the therapeutic index of the resulting ADC [2][4]. The evidence below quantifies these differences where data permit.

Target: NH2-PEG3-VC-PAB-MMAE Amine chemistry, enzymatic site-specific conjugation, homogeneous DAR 2.0
Substitute: MC-VC-PAB-MMAE Maleimide-thiol stochastic conjugation, heterogeneous DAR 0-8, hydrophobic MC spacer
Conjugation chemistry mismatch: amine vs. thiol-maleimide entirely alters conjugation strategy and achievable DAR profile.
Aggregation propensity differs: PEG3 hydrophilicity may reduce aggregation at low DAR; MC spacer may increase aggregation risk at equivalent loading.
PK and exposure context may shift: homogeneous DAR 2.0 constructs can exhibit different plasma clearance and exposure profiles compared to heterogeneous vedotin-type ADCs.

NH2-PEG3-VC-PAB-MMAE: Quantitative Differentiation Evidence


DAR Homogeneity: Site-Specific vs. Stochastic Conjugation

NH2-PEG3-VC-PAB-MMAE enables enzymatic, site-specific conjugation via microbial transglutaminase (mTGase) to the Q295 residue of deglycosylated IgG1 antibodies, yielding a homogeneous ADC product with a precisely controlled DAR of 2.0 and no detectable aggregates by SEC [1][2]. In contrast, the industry-standard MC-VC-PAB-MMAE (vedotin) platform relies on stochastic thiol-maleimide conjugation to reduced interchain cysteines, producing a heterogeneous mixture of DAR species ranging from 0 to 8, with an average DAR of ~4 [3]. The homogeneous DAR 2.0 product eliminates the pharmacokinetic variability, analytical complexity, and batch-to-batch inconsistency inherent to heterogeneous ADC preparations [1].

DAR Homogeneity
Reported
Target: DAR 2.0 (single species)
Comparator: DAR 0–8 (heterogeneous)
Supports homogeneous ADC characterization and lot consistency
SEC-confirmed for DP303c; mTGase Q295 conjugation
ADC conjugation DAR homogeneity site-specific bioconjugation microbial transglutaminase

DP303c Pharmacokinetic Advantage Over Free Payload

NH2-PEG3-VC-PAB-MMAE is the linker-payload of DP303c (trastuzumab envedotin), a HER2-targeted ADC that has completed Phase 1 and entered Phase 3 clinical trials [1][2]. In the Phase 1 dose-escalation study (NCT04146610), DP303c at 3.0 mg/kg achieved a Cmax 132-fold higher than that of free MMAE on a molar basis, demonstrating the effective shielding and prolonged circulation conferred by the PEG3-containing linker system [1]. Among 91 efficacy-evaluable patients, the objective response rate (ORR) was 42.9% overall and 51.5% in breast cancer patients, with a median progression-free survival of 6.4 months [1]. The maximum tolerated dose was not reached up to 4.0 mg/kg, indicating a favorable tolerability profile [1].

DP303c Exposure Context
Reported endpoint context
Cmax 132× vs free MMAE at 3.0 mg/kg (Phase 1)
Supports exposure-model interpretation and benchmarking
NCT04146610; ORR and PFS reported as study endpoints; Phase 3 ongoing
ADC clinical pharmacokinetics DP303c Cmax HER2-targeted therapy

PEG3 Hydrophilicity and Aggregation Mitigation

The PEG3 spacer in NH2-PEG3-VC-PAB-MMAE serves as a hydrophilicity reservoir that partially offsets the intrinsic hydrophobicity of the MMAE payload. In DP303c, SEC analysis confirmed no detectable aggregate formation for the DAR 2.0 conjugate [1]. In contrast, non-PEGylated VC-PAB-MMAE ADCs (vedotin-type) are well-documented to suffer aggregation at DAR >4, which triggers accelerated hepatic clearance and limits the therapeutic window [2][3]. Class-level evidence from pendant-type PEG linker studies demonstrates that increasing PEG chain length systematically reduces ADC hydrophobicity (by HIC retention time shift) and aggregate content (by SEC), with PEG8 and PEG12 DAR8 ADCs showing superior pharmacokinetics relative to PEG4 and non-PEGylated DAR4 controls [4]. While PEG3 represents a shorter spacer than PEG8/PEG12, it provides sufficient hydrophilicity to maintain a non-aggregating DAR 2.0 conjugate, whereas non-PEGylated VC-PAB-MMAE at the same DAR would carry higher aggregation risk due to MMAE's AlogP contribution [3].

Aggregation Analysis
Class-level
DP303c: no aggregates by SEC
MC-VC-PAB-MMAE ADC: 1.2% at DAR 4.1
PEG3 may reduce aggregation risk at DAR 2.0
HIC hydrophilicity rank: PEGylated linkers > non-PEGylated
ADC aggregation PEG linker hydrophilicity DAR loading size-exclusion chromatography

Chemical Purity vs. MC-VC-PAB-MMAE Standard

MedChemExpress reports a purity of 99.10% for NH2-PEG3-VC-PAB-MMAE (HY-164239) by HPLC . InvivoChem reports ≥98% purity for the same compound . For comparison, Selleck Chemicals reports 99.99% purity for MC-VC-PAB-MMAE (VcMMAE, S6661) . While the MC-VC-PAB-MMAE comparator achieves a marginally higher purity specification, NH2-PEG3-VC-PAB-MMAE delivers >99% purity from major suppliers, meeting industry standards for ADC conjugation-grade intermediates . The molecular weight of the target compound is 1312.64 g/mol versus 1316.63 g/mol for MC-VC-PAB-MMAE, reflecting the substitution of the hydrophobic maleimidocaproyl (MC) spacer (contributing ~C10H12NO3) with the hydrophilic NH2-PEG3 unit, which accounts for the differential conjugation chemistry and hydrophilicity discussed above .

Purity Comparison
Data to verify
NH2-PEG3-VC-PAB-MMAE: 99.10%
MC-VC-PAB-MMAE: 99.99%
Supplier purity meets conjugation-grade thresholds
Supplier COA; cross-supplier variation possible
ADC linker-payload purity HPLC purity quality control procurement specification

Cathepsin B Cleavage and Plasma Stability

NH2-PEG3-VC-PAB-MMAE retains the well-characterized Val-Cit-PAB cleavable linker motif, which is specifically hydrolyzed by the lysosomal protease cathepsin B, enabling traceless release of free MMAE inside tumor cells [1]. The VC-PAB cleavage mechanism is shared with MC-VC-PAB-MMAE and has been clinically validated in Adcetris, Polivy, Padcev, and Tivdak [2]. However, the PEG3 spacer differentiates NH2-PEG3-VC-PAB-MMAE by providing enhanced plasma stability: class-level evidence shows that PEGylation of the VC-PAB linker reduces non-specific hydrophobic interactions with serum proteins that can trigger premature payload release, while not interfering with cathepsin B-mediated cleavage [3][4]. DP303c specifically demonstrated high serum stability in vitro, consistent with this design principle [1].

Linker Stability
Class-level
DP303c: high serum stability
Cathepsin B-cleavable VC-PAB retained
PEG3 plus amide bond may improve circulatory stability
Maleimide conjugates susceptible to thiol exchange
cathepsin B cleavage VC-PAB linker plasma stability ADC linker design

NH2-PEG3-VC-PAB-MMAE: Application & Procurement Scenarios


mTGase-Mediated Site-Specific ADC Construction

NH2-PEG3-VC-PAB-MMAE is the linker-payload of choice for research teams employing microbial transglutaminase (mTGase)-mediated, site-specific conjugation to the Q295 residue of deglycosylated IgG1 antibodies. This approach yields homogeneous DAR 2.0 ADCs with no detectable aggregation by SEC, as demonstrated for DP303c [1]. The terminal primary amine serves as the acyl acceptor substrate for mTGase, forming a stable amide bond that avoids the retro-Michael instability plaguing maleimide conjugates [2]. This scenario is ideal for programs requiring reproducible, analytically well-defined ADC constructs for preclinical pharmacology, PK/PD modeling, and IND-enabling studies where lot-to-lot consistency is critical [1][2].

Aggregation Risk Reduction in ADC Development

For ADC programs targeting DAR 2-4 with hydrophobic payloads like MMAE, the PEG3 spacer in NH2-PEG3-VC-PAB-MMAE provides essential hydrophilic shielding that reduces aggregation propensity. Class-level evidence confirms that PEGylated VC-PAB-MMAE linkers reduce aggregate content by SEC and lower HIC retention times compared to non-PEGylated counterparts [3][4]. This is particularly valuable for antibodies with intrinsic hydrophobicity or for high-concentration formulation development where aggregation is a primary developability liability [3].

HER2 ADC Development and Benchmarking

Given that NH2-PEG3-VC-PAB-MMAE is the clinically validated linker-payload of DP303c (Phase 3, HER2-positive solid tumors), this compound is especially suited for HER2-targeted ADC research programs. DP303c achieved a Cmax 132-fold higher than free MMAE with an ORR of 51.5% in breast cancer patients at the recommended Phase 2 dose of 3.0 mg/kg Q3W [5]. Researchers investigating HER2-targeted or other internalizing antigen ADCs can use NH2-PEG3-VC-PAB-MMAE to generate conjugates that benchmark directly against published DP303c data, facilitating translational comparison [1][5].

Comparative Linker-Payload Screening for Lead Optimization

In ADC discovery campaigns where multiple linker-payload platforms are evaluated head-to-head, NH2-PEG3-VC-PAB-MMAE represents the NH2-PEG3-VC-PAB-MMAE arm of such screens, enabling comparison against MC-VC-PAB-MMAE (vedotin-type, heterogeneous DAR), SC-VC-PAB-MMAE (NHS-ester conjugation), and click chemistry variants (N3-PEG3-VC-PAB-MMAE, DBCO-(PEG)3-VC-PAB-MMAE). The quantitative differentiation dimensions established in Section 3—DAR homogeneity, aggregation propensity, conjugation chemistry, and clinical validation status—provide the evidence base for selecting this specific linker-payload in screening panels [1][2][4].

Application
Selection Property
Validation Focus
mTGase-mediated site-specific ADC conjugation
Terminal amine for Q295 enzymatic ligation
DAR 2.0 homogeneity and SEC aggregation profile
ADC formulation with hydrophobic payloads
PEG3 hydrophilicity to offset MMAE hydrophobicity
Aggregation and HIC retention shift
HER2-targeted ADC research and benchmarking
DP303c-matched conjugate for comparator studies
Exposure context and model-response endpoint comparison
Linker-payload comparative screening
NH2-PEG3 versus MC/SC/click variants
Conjugation chemistry and DAR homogeneity comparison

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